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Compound of Interest

Compound Name: Butane-d10

CAS No.: 7582-04-9

Cat. No.: B1602287 Get Quote

Executive Summary
Butane-d10 (CAS: 7582-04-9) is the fully deuterated isotopologue of n-butane, where all ten

hydrogen atoms are substituted with deuterium (

or D).[1][2] In pharmaceutical research, it serves as a critical probe for Kinetic Isotope Effect
(KIE) studies, a metabolic stability standard, and a reagent for introducing deuterated butyl
moieties into drug candidates to enhance half-life (the "Deuterium Switch").

This guide synthesizes Material Safety Data Sheet (MSDS/SDS) parameters with practical

laboratory handling protocols. Unlike standard butane, the high cost and specific physical

properties of Butane-d10 demand a rigorous, loss-minimized handling infrastructure.

Physicochemical Profile: Isotopic Divergence
While chemically similar to n-butane, the heavy isotope substitution alters physical properties

critical for handling and thermodynamics.

Table 1: Comparative Physicochemical Properties
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Property
n-Butane (

)

Butane-d10 (

)

Operational
Implication

Molecular Weight 58.12 g/mol 68.18 g/mol

~17% mass increase

affects mass spec

calibration.

Boiling Point -0.5 °C -0.5 °C

Exists as a gas at

STP; easily liquefied

under slight pressure.

Melting Point -138 °C -138 °C
Remains fluid in

cryogenic traps (LN2).

Vapor Density 2.01 (Air = 1) 2.11 (Air = 1)

Critical Safety: Sinks

rapidly; accumulates

in sumps/low areas.

Vapor Pressure ~16 psig (21 °C) ~16 psig (21 °C)

Low-pressure

cylinders (Lecture

Bottles) are standard.

Flash Point -60 °C -60 °C

Extremely flammable;

electrostatic discharge

is a primary ignition

risk.

Data aggregated from Sigma-Aldrich and Cambridge Isotope Laboratories SDS [1, 2].

Hazard Intelligence & Safety Architecture
GHS Classification: Flammable Gas (Category 1A), Gas Under Pressure (Liquefied Gas).

The Asphyxiation-Combustion Nexus
Butane-d10 presents a dual threat:

Immediate Fire/Explosion: The Lower Explosive Limit (LEL) is approx. 1.8%. A minor leak in

a fume hood can reach this concentration if ventilation fails.
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Silent Asphyxiation: Being >2x heavier than air, it displaces oxygen in low-lying areas.

Standard O2 sensors mounted at eye level may fail to detect a floor-level accumulation until

it is too late.

Material Compatibility
Compatible: Stainless steel (304/316), Brass, Teflon (PTFE), Viton.

Incompatible: Natural rubber, EPDM (can swell/degrade), strong oxidizers.

Expert Insight: Use PTFE-lined stainless steel braided hoses for connections. Rubber tubing

is permeable to small hydrocarbons and will result in isotopic loss and potential

embrittlement.

Operational Protocol: Gas Handling & Synthesis
Handling Butane-d10 requires a "Zero-Loss" approach due to its economic value. Most

suppliers (e.g., Sigma-Aldrich, CIL) provide it in Lecture Bottles equipped with CGA 170 or 180

valves.

Workflow: Safe Extraction from Lecture Bottle
Causality: Direct connection without a regulator is dangerous due to pressure fluctuations. A

manifold system allows for vacuum purging, preventing atmospheric moisture from

contaminating the deuterated stock.
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Figure 1: Closed-loop gas transfer workflow designed to minimize isotopic loss and oxygen

contamination.

Step-by-Step Transfer Protocol
Secure Cylinder: Clamp the lecture bottle upright. Ensure the valve is closed.

Fitting Selection: Attach a CGA 170/180 to 1/4" NPT adapter. Do not use Teflon tape on CGA

fittings; the seal is metal-to-metal or washer-based.

Line Purge: Connect the regulator to a vacuum manifold. Cycle vacuum/nitrogen (3x) to

remove air from the lines. Why? Oxygen acts as a radical scavenger, inhibiting radical

halogenation reactions often performed with butane.

Cryogenic Transfer:

Cool the receiving vessel (e.g., NMR tube or autoclave) with Liquid Nitrogen (

).

Open the cylinder valve slowly. The pressure differential will drive Butane-d10 into the

cold receiver where it solidifies/liquefies.

Self-Validation: Monitor the manifold manometer. Pressure should drop as gas condenses

in the receiver. If pressure remains static, the line is blocked or the receiver is not cold

enough.

Scientific Application: The Deuterium Advantage
In drug discovery, Butane-d10 is primarily used to study the Kinetic Isotope Effect (KIE).

Mechanism: Metabolic Stability
Metabolic enzymes (Cytochrome P450) typically oxidize the C-H bonds of alkyl chains. The C-

D bond is stronger than the C-H bond (Bond Dissociation Energy: C-D

100 kcal/mol vs C-H

98 kcal/mol).
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Primary KIE: If C-H bond cleavage is the rate-determining step (RDS), substituting H with D

significantly slows metabolism (

ranges from 2 to 7).

Application: Researchers use Butane-d10 to synthesize deuterated analogs of lead

compounds to identify "soft spots" for metabolic degradation.
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Figure 2: Kinetic Isotope Effect mechanism showing the reduced reaction rate for deuterated

substrates.

Emergency Response Architecture
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Scenario Immediate Action Technical Rationale

Inhalation (Leak)
Evacuate & Ventilate. Do not

enter without SCBA.

High vapor density causes O2

displacement. The gas is

odorless; you will not smell the

danger.

Skin Contact
Warm Water Rinse. Do not

rub.

Rapid expansion of

compressed gas causes

cryogenic burns (frostbite).

Rubbing damages frozen

tissue.

Fire

Stop the Flow. Do not

extinguish flame if leak cannot

be stopped.

Extinguishing a leaking gas fire

creates an explosive vapor

cloud. Cool cylinder with water

spray from a distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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